Cas no 33639-75-7 (a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-)

• Product Name: a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-
• CAS No: 33639-75-7
• MF: C₂₇H₃₀O₅
• MW: 434.524108409882
• CID: 294380
• PubChem ID: 2734155
• Update Time: 2025-04-19

a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• a-L-Galactopyranose,6-deoxy-2,3,4-tris-O-(phenylmethyl)-
• 2,3,4-Tribenzyl-~-D-arabinopyranose
• 2,3,4-tribenzyloxy-D-xylopyranose
• 2,3,4-Tri-O-benzyl-^b-D-arabinopyranose
• 2,3,4-Tri-O-benzyl-b-D-arabinopyranose
• 2,3,4-Tri-O-benzyl--D-arabinopyranose
• 2,3,4-tri-O-benzyl-D-xylopyranose
• 2,3,4-tri-O-benzyl-D-xylose
• 2,3,4-tri-O-benzyloxy-D-xylopyranose
• 2,3,4-TRI-O-BENZYL-SS-D-ARABINOPYRANOSE
• 2,3,4-tri-O-benzylxylopyranose
• 2,3,4-tri-O-benzyl-xylopyranose
• 2.3.4-tri-o-benzyl-l-fucopyranose
• SCHEMBL2456260
• 2,3,4-Tri-O-benzyl-L-fucopyranose
• MFCD00153596
• A868982
• W-203258
• YRAQXZMHYZXWBZ-OGPNLZSQSA-N
• 2,3,4-Tri-O-benzyl-L-fucopyranose, >=98.0% (HPLC)
• 2,3,4-tri--O-benzyl-L-fucopyranose
• 6-Deoxy-2,3,4-tri-O-(phenylmethyl)-L-galactose
• 2,3,4,-Tri-O-benzyl-L-fucopyranose
• (3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-6-methyltetrahydro-2H-pyran-2-ol
• 33639-75-7
• 60431-34-7
• (3S,4R,5R,6S)-6-methyl-3,4,5-tris(phenylmethoxy)oxan-2-ol

• Inchi： 1S/C27H30O5/c1-20-24(29-17-21-11-5-2-6-12-21)25(30-18-22-13-7-3-8-14-22)26(27(28)32-20)31-19-23-15-9-4-10-16-23/h2-16,20,24-28H,17-19H2,1H3/t20-,24+,25+,26-,27?/m0/s1
• InChI Key： YRAQXZMHYZXWBZ-OGPNLZSQSA-N
• SMILES： O1C([C@H]([C@@H]([C@@H]([C@@H]1C)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 434.20932405g/mol
• Monoisotopic Mass: 434.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.2Ų